Cas no 1006473-57-9 ((3,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (3,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1006473-57-9
• MF: C₁₃H₁₅F₂N₃
• MW: 251.275109529495
• MDL: MFCD08696831
• CID: 2621214
• PubChem ID: 19623112
• Update Time: 2025-05-20

(3,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (3,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine
• N-(3,5-DIFLUOROBENZYL)(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHANAMINE
• N-(3,5-Difluorobenzyl)-1-(1,5-dimethyl-1H-pyrazol-4-yl)methanamine
• 1-(3,5-difluorophenyl)-N-[(1,5-dimethylpyrazol-4-yl)methyl]methanamine
• 1-(3,5-difluorophenyl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine
• 1006473-57-9
• EN300-231040
• DTXSID601157781
• STK351330
• N-[(3,5-Difluorophenyl)methyl]-1,5-dimethyl-1H-pyrazole-4-methanamine
• [(3,5-difluorophenyl)methyl][(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine
• N-(3,5-DIFLUOROBENZYL)-N-[(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]AMINE
• CS-0279990
• AKOS000314113
• [(3,5-difluorophenyl)methyl][(1,5-dimethylpyrazol-4-yl)methyl]amine

• MDL： MFCD08696831
• Inchi： 1S/C13H15F2N3/c1-9-11(8-17-18(9)2)7-16-6-10-3-12(14)5-13(15)4-10/h3-5,8,16H,6-7H2,1-2H3
• InChI Key： OBAXGVLJFWUNJQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CNCC1C=NN(C)C=1C)F

Computed Properties

• Exact Mass: 251.12340382Da
• Monoisotopic Mass: 251.12340382Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine

Exploring the Versatile Applications of (3,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1006473-57-9)

The chemical compound (3,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1006473-57-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This heterocyclic amine derivative, characterized by its difluorophenyl and dimethylpyrazole moieties, presents a fascinating case study for researchers exploring novel organic compounds with specialized functionalities.

From a molecular perspective, (3,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine demonstrates remarkable stability and reactivity patterns that make it particularly interesting for pharmaceutical research and material science applications. The presence of fluorine atoms at the 3 and 5 positions of the phenyl ring significantly influences the compound's electronic properties, potentially enhancing its binding affinity in biological systems. Meanwhile, the 1,5-dimethyl-1H-pyrazole component contributes to the molecule's overall conformational rigidity, a feature that researchers are actively investigating for drug design purposes.

Recent studies have highlighted the potential of CAS 1006473-57-9 in the development of specialized materials with unique optical and electronic properties. The compound's molecular architecture, particularly the combination of difluorophenyl groups with pyrazole rings, suggests possible applications in organic electronics, where such structural motifs are known to influence charge transport characteristics. This aligns with current industry trends toward developing more efficient organic semiconductors and light-emitting materials.

In the realm of medicinal chemistry, researchers are particularly interested in how the methylamine linkage in (3,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine might serve as a valuable scaffold for drug discovery. The molecule's balanced lipophilicity, influenced by both the fluorinated aromatic system and the pyrazole nitrogen atoms, makes it an attractive candidate for further modification in the search for novel bioactive compounds. This has become especially relevant given the pharmaceutical industry's ongoing need for new molecular entities that can address emerging therapeutic challenges.

The synthesis and characterization of 1006473-57-9 continue to be active areas of research, with particular focus on optimizing its production methods and exploring its full range of potential applications. Advanced analytical techniques, including NMR spectroscopy and X-ray crystallography, have been employed to better understand the compound's three-dimensional structure and intermolecular interactions. Such fundamental studies are crucial for unlocking the full potential of this interesting chemical entity.

From a commercial perspective, the demand for specialized compounds like (3,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine has been steadily increasing, driven by growing research activities in both academic and industrial settings. Suppliers and manufacturers are responding to this trend by developing more efficient production scales and purification methods for CAS No. 1006473-57-9, ensuring consistent quality and availability for researchers worldwide.

Looking ahead, the scientific community anticipates that further investigation of 1006473-57-9 will reveal additional applications and properties that could make this compound even more valuable. Its structural features position it as a promising candidate for various cutting-edge technologies, from advanced materials to potential therapeutic agents. As research progresses, we can expect to see more publications and patents referencing this interesting molecule and its derivatives.

For researchers working with (3,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine, proper handling and storage remain important considerations to maintain the compound's integrity. While not classified as hazardous under standard regulations, appropriate laboratory practices should always be followed when working with any chemical substance to ensure safety and preserve material quality.

The growing body of literature surrounding CAS 1006473-57-9 suggests that this compound will continue to be an important subject of study in the coming years. Its unique combination of structural elements offers numerous possibilities for chemical modification and application development, making it a valuable addition to the toolkit of synthetic chemists and materials scientists alike.